![molecular formula C16H16N6OS B2577019 ((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(benzo[c][1,2,5]thiadiazol-5-yl)methanone CAS No. 2178773-91-4](/img/structure/B2577019.png)
((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(benzo[c][1,2,5]thiadiazol-5-yl)methanone
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Description
((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(benzo[c][1,2,5]thiadiazol-5-yl)methanone is a useful research compound. Its molecular formula is C16H16N6OS and its molecular weight is 340.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research has focused on the synthesis and characterization of compounds incorporating 1,2,4-triazole, thiadiazole, and related heterocyclic frameworks. For instance, studies have detailed the synthesis of novel compounds through methodologies such as the condensation reactions, with an emphasis on understanding their structural properties through spectroscopic methods and theoretical calculations. This includes the analysis of lipophilicity, structural elucidation through NMR, FT-IR, and mass spectrometry, and the assessment of molecular interactions and aggregations (Strzemecka et al., 2015; Pushpanathan & Kumar, 2014).
Biological Activities
Several studies have evaluated the biological activities of compounds containing the 1,2,4-triazole and thiadiazole moieties. These activities range from antibacterial and antifungal properties to potential anticonvulsant and antitumoral effects. For example, certain synthesized compounds have shown moderate antibacterial and antifungal activities, as well as significant anticonvulsant activities in preclinical models (Rajasekaran et al., 2006; Jilloju et al., 2021).
Applications in Material Science
Research has also explored the application of these compounds in material science, such as the use of heterocyclic compounds for the synthesis and stabilization of nanoparticles. This involves using these compounds as reducing and stabilizing agents to prepare nanoparticles with specific morphologies and structures, highlighting their potential in nanotechnology and materials engineering (Pushpanathan & Kumar, 2014).
properties
IUPAC Name |
2,1,3-benzothiadiazol-5-yl-[3-(1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N6OS/c23-16(10-1-4-14-15(5-10)20-24-19-14)22-11-2-3-12(22)7-13(6-11)21-9-17-8-18-21/h1,4-5,8-9,11-13H,2-3,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLXURJVOAXPHCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2C(=O)C3=CC4=NSN=C4C=C3)N5C=NC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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